![molecular formula C15H14N2OS2 B5799450 N-[3-(aminocarbonothioyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide](/img/structure/B5799450.png)
N-[3-(aminocarbonothioyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(aminocarbonothioyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide is a compound that has gained significant attention in scientific research. It is a small molecule inhibitor that has shown promise in various applications, including cancer treatment and drug development.
Mechanism of Action
The mechanism of action of N-[3-(aminocarbonothioyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide involves the inhibition of specific enzymes and proteins. It has been reported to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in the regulation of the cell cycle. By inhibiting the activity of CDKs, this compound can prevent the growth of cancer cells. Additionally, it has been reported to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. By inhibiting the activity of HDACs, this compound can modulate the expression of genes involved in various diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. It has been reported to induce apoptosis in cancer cells, leading to their death. Additionally, it has been shown to inhibit the growth of cancer cells and prevent the formation of new blood vessels that are necessary for tumor growth. This compound has also been reported to modulate the expression of genes involved in various diseases, including viral infections, inflammation, and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-[3-(aminocarbonothioyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. Additionally, it has shown promise in various scientific research applications, including cancer treatment and drug development. However, there are also limitations to using this compound in lab experiments. It is a potent inhibitor that can have off-target effects, leading to unintended consequences. Additionally, it may not be effective in all types of cancer, and further research is needed to determine its efficacy in various diseases.
Future Directions
There are several future directions for the study of N-[3-(aminocarbonothioyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide. One potential direction is the development of more potent and selective inhibitors that can target specific enzymes and proteins involved in various diseases. Additionally, further research is needed to determine the efficacy of this compound in various diseases, including viral infections, inflammation, and neurodegenerative diseases. Finally, the development of new drug delivery systems that can improve the bioavailability and efficacy of this compound is another potential future direction.
Synthesis Methods
The synthesis of N-[3-(aminocarbonothioyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide involves several steps. The first step involves the preparation of 3-mercapto-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with an amine to form the desired compound. The synthesis of this compound has been reported in various scientific literature, and the process has been optimized to yield high purity and high yield.
Scientific Research Applications
N-[3-(aminocarbonothioyl)-5,6-dihydro-4H-cyclopenta[b]thien-2-yl]benzamide has been extensively studied in various scientific research applications. One of the primary applications of this compound is in cancer treatment. It has been reported to inhibit the growth of cancer cells by targeting specific enzymes and proteins involved in the cell cycle. Additionally, it has been shown to induce apoptosis in cancer cells, leading to their death. This compound has also been studied for its potential use in drug development. It has been reported to inhibit the activity of specific enzymes that are involved in various diseases, including viral infections, inflammation, and neurodegenerative diseases.
properties
IUPAC Name |
N-(3-carbamothioyl-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2OS2/c16-13(19)12-10-7-4-8-11(10)20-15(12)17-14(18)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBVMIWLZGBGVKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC(=C2C(=S)N)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.